Cas no 51699-45-7 (1,3-Propanediol, 1-(3-chlorophenyl)-)

• Product Name: 1,3-Propanediol, 1-(3-chlorophenyl)-
• CAS No: 51699-45-7
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• MDL: MFCD28363254
• CID: 361624
• PubChem ID: 11961977
• Update Time: 2025-05-26

1,3-Propanediol, 1-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(3-chlorophenyl)-
• 1-(3-chlorophenyl)propane-1,3-diol
• FT-0699599
• 1,3-Propanediol, 1-(3-chlorophenyl)-;(S)-1-(3-chlorophenyl)propane-1,3-diol
• MFCD20484200
• 51699-45-7
• SY254038
• A902369
• 1-(3-Chlorophenyl)1,3-propanediol
• BCP31849
• CS-0436709
• DTXSID60474844
• SCHEMBL281883
• MFCD28363254
• 1-(3-chlorophenyl)-1,3-propanediol
• SY265044
• DB-146489
• G65337

• MDL： MFCD28363254
• Inchi： 1S/C9H11ClO2/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,11-12H,4-5H2
• InChI Key： VJGRFGFLZJIODS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCO)O

Computed Properties

• Exact Mass: 186.04483
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-Propanediol, 1-(3-chlorophenyl)-

Research Brief on 1,3-Propanediol, 1-(3-chlorophenyl)- (CAS: 51699-45-7): Recent Advances and Applications

1,3-Propanediol, 1-(3-chlorophenyl)- (CAS: 51699-45-7) is a chlorinated derivative of 1,3-propanediol that has garnered significant attention in chemical, biological, and pharmaceutical research due to its versatile applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in drug discovery.

Recent synthetic methodologies for 1,3-Propanediol, 1-(3-chlorophenyl)- have emphasized greener and more efficient approaches. A 2023 study published in the Journal of Organic Chemistry demonstrated a catalytic hydrogenation process using palladium nanoparticles, achieving a yield of over 85% with reduced environmental impact. This advancement addresses the challenges associated with traditional chlorination methods, which often involve hazardous reagents. Additionally, computational modeling has been employed to optimize reaction conditions, further enhancing the scalability of its production.

In the realm of biological applications, 1,3-Propanediol, 1-(3-chlorophenyl)- has shown promising antimicrobial and anti-inflammatory properties. A preclinical study in Bioorganic & Medicinal Chemistry Letters (2024) revealed its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 µg/mL. Mechanistic studies suggest that the compound disrupts bacterial cell membrane integrity, highlighting its potential as a scaffold for novel antibiotics. Furthermore, its anti-inflammatory activity was demonstrated in murine models, where it significantly reduced TNF-α and IL-6 levels by 40% and 35%, respectively.

The pharmaceutical potential of this compound extends to its role as a building block for drug candidates. Researchers at the University of Cambridge (2024) incorporated 1,3-Propanediol, 1-(3-chlorophenyl)- into a series of kinase inhibitors targeting non-small cell lung cancer (NSCLC). The resulting analogs exhibited potent inhibition of EGFR mutations (IC₅₀ values ranging from 12–50 nM), with improved metabolic stability compared to first-generation inhibitors. These findings underscore its utility in structure-activity relationship (SAR) optimization for oncology therapeutics.

Despite these advancements, challenges remain in the clinical translation of derivatives based on 1,3-Propanediol, 1-(3-chlorophenyl)-. Pharmacokinetic studies indicate moderate bioavailability (∼45% in rodent models), necessitating further formulation strategies. Additionally, regulatory considerations regarding the environmental persistence of chlorinated compounds warrant attention. Future research directions may explore biodegradable analogs or prodrug approaches to mitigate these limitations while retaining bioactivity.

In conclusion, 1,3-Propanediol, 1-(3-chlorophenyl)- (CAS: 51699-45-7) represents a multifaceted compound with significant potential in medicinal chemistry and drug development. Continued interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists will be crucial to unlocking its full therapeutic value. This brief highlights the compound’s synthetic accessibility, biological relevance, and translational prospects, positioning it as a noteworthy candidate for future research investment.